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Compound of Interest

Compound Name: Tyrphostin 51

Cat. No.: B1683690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tyrphostin 51 is a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine

kinase. As a member of the tyrphostin family of compounds, it plays a crucial role in cell

signaling research by blocking the autophosphorylation of EGFR, thereby inhibiting

downstream pathways such as the Mitogen-Activated Protein Kinase (MAPK) cascade. This

inhibition of EGFR signaling can lead to the suppression of cell proliferation and survival,

making Tyrphostin 51 a valuable tool in cancer research and for studying cellular processes

regulated by EGFR.

Accurate preparation of a stable and reliable stock solution is the first critical step in any

experiment. Dimethyl sulfoxide (DMSO) is the recommended solvent for Tyrphostin 51 due to

its high solubilizing capacity for this compound. These application notes provide a detailed

protocol for the preparation, storage, and handling of Tyrphostin 51 stock solutions in DMSO

to ensure reproducible and accurate experimental outcomes.

Data Presentation
For ease of reference and experimental planning, the key properties of Tyrphostin 51 are

summarized in the table below.
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Property Value Source(s)

Molecular Formula C₁₃H₈N₄O₃

Molecular Weight 268.23 g/mol

Appearance Powder

Solubility in DMSO 50 mg/mL

Recommended Stock

Concentration
10 mM - 50 mM [1]

Storage of Powder -20°C for up to 3 years [2]

Storage of Stock Solution
-20°C (short-term), -80°C

(long-term)
[2]

Final DMSO Concentration in

Media
≤ 0.5% (v/v) [2]

Signaling Pathway Inhibition by Tyrphostin 51
Tyrphostin 51 exerts its biological effects by targeting the intracellular tyrosine kinase domain

of the Epidermal Growth Factor Receptor (EGFR). Upon ligand binding (e.g., EGF), EGFR

dimerizes and undergoes autophosphorylation. Tyrphostin 51 acts as an ATP-competitive

inhibitor, preventing this autophosphorylation and the subsequent activation of downstream

signaling pathways, most notably the Ras-Raf-MEK-ERK (MAPK) pathway, which is critical for

cell proliferation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1683690#preparing-tyrphostin-51-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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